Cas no 1479416-52-8 (5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine
• CAS No: 1479416-52-8
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 5913438
• PubChem ID: 66200212
• Update Time: 2025-05-24

5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine
• 1479416-52-8
• AKOS015543518
• EN300-1844491

• Inchi： 1S/C10H9N3O4/c1-16-8-3-2-6(4-7(8)13(14)15)9-5-10(11)12-17-9/h2-5H,1H3,(H2,11,12)
• InChI Key： XXGRKZVHWMWKSU-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 235.05930578g/mol
• Monoisotopic Mass: 235.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine

5-(4-Methoxy-3-Nitrophenyl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound 5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine, identified by the CAS registry number 1479416-52-8, is a chemically synthesized organic compound with significant potential in various fields of research and application. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the methoxy and nitro groups on the phenyl ring introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The 5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine structure has been found to exhibit promising biological activities due to its ability to interact with key cellular pathways. For instance, researchers have reported that this compound demonstrates selective inhibition against certain enzymes involved in inflammation, suggesting its potential as a lead molecule for therapeutic interventions.

The synthesis of 5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis, has enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. These advancements have not only streamlined the production process but also opened up new avenues for exploring similar compounds with enhanced biological profiles.

In terms of applications, 5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine has shown promise in materials science as well. Its ability to form stable coordination complexes with metal ions has led to its investigation as a potential ligand in catalysis and sensor technologies. Additionally, the compound's photoluminescent properties under certain conditions make it a candidate for use in optoelectronic devices.

The structural versatility of 5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine has also made it a valuable tool in chemical biology studies. Researchers have employed this compound as a probe to study protein-ligand interactions and to map cellular signaling networks. Such studies have provided insights into the molecular mechanisms underlying various diseases, paving the way for the development of more effective diagnostic and therapeutic strategies.

Moreover, computational chemistry approaches have played a pivotal role in understanding the properties of 5-(4-methoxy-3-nitrophenyl)-1,2-oxazol-3-amine. Density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity, while molecular docking studies have provided valuable information about its binding affinity towards target proteins. These computational tools have significantly accelerated the drug discovery process by enabling researchers to design more potent and selective analogs.

In conclusion, 5-(4-methoxy-3-nitrophenyl)-1,2-Oxazol-3-Amine (CAS No: 1479416–52–8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its potential, this compound is poised to make significant contributions to both scientific advancement and practical innovation.